Cas no 9005-38-3 (Sodium alginate)

• Product Name: Sodium alginate
• CAS No: 9005-38-3
• MF: C₆H₉NaO₇
• MW: 216.121233701706
• MDL: MFCD00081310
• CID: 48195
• PubChem ID: 5102882
• Update Time: 2025-07-25

Sodium alginate Chemical and Physical Properties

Names and Identifiers

• Alginic acid, sodium salt
• ALGIN
• ALGINATE SODIUM SALT
• Alginic acid monosodium salt
• ALGINIC SODIUM
• FEMA 2015
• POLYMANNURONIC ACID SODIUM SALT
• SODIUM ALGINATE
• SODIUM ALGINATE 300-400
• SODIUM ALGINATE 500-600
• SODIUM ALGINATE 80-120
• algiline
• algin(polysaccharide)
• alginatekmf
• algiponl-1168
• amnucol
• antimigrantc45
• cecalginetbv
• cohasal-ih
• daridqh
• Alginic Acid Sodium Salt, Technical Grade
• ALGINIC ACID SODIUM SALT, LOW VISCOSITY
• Alginicacid,sodiumsalt250GR
• Alginicacid,sodiumsalt5GR
• Alginate polysaccharides (from Fucus v.)
• SodiuM
• Sodium alginate,Alginic acid, sodium salt
• Sodium salt alginates extracted and purified from brown seaweed Ascophyllum n...
• Alginic acid sodium salt from brown algae
• sodium (2S,3S,4S,5S,6R)-3,4,5,6-tetrahydroxyoxane-2-carboxylate
• CID 23693089
• Alginate
• Sodium 3,4,5,6-tetrahydroxyoxane-2-carboxylate
• 9005-38-3
• AKOS040755052
• SCHEMBL20919851
• FT-0670280
• sodium;3,4,5,6-tetrahydroxyoxane-2-carboxylate
• FT-0621962
• natriumglucuronat
• EN300-8753189
• Alginate Oligosaccharide
• MSXHSNHNTORCAW-UHFFFAOYSA-M
• sodium glucuronic acid
• Sodium alginate

• MDL： MFCD00081310
• Inchi： 1S/C6H10O7.Na/c7-1-2(8)4(5(10)11)13-6(12)3(1)9;/h1-4,6-9,12H,(H,10,11);/q;+1/p-1
• InChI Key： MSXHSNHNTORCAW-UHFFFAOYSA-M
• SMILES： [Na+].O1C(C(C(C(C1C(=O)[O-])O)O)O)O

Computed Properties

• Exact Mass: 216.02500
• Monoisotopic Mass: 398.106041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 202

Experimental Properties

• Color/Form: White or yellowish powder. Odorless and tasteless
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PH: 6.0-8.0 (10mg/mL in H2O)
• Solubility: Soluble in water. Insoluble in alcohol, chloroform and ether.
• Water Partition Coefficient: Soluble in water. Insoluble in alcohol, chloroform and ether.
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong bases, strong oxidizing agents.
• PSA: 130.28000
• LogP: -4.46380
• Solubility: Slowly dissolve in water to form a viscous solution, insoluble in ethanol, chloroform or diethyl ether.
• Merck: 14,241
• Sensitiveness: Hygroscopic
• FEMA: 2014 | ALGIN (LAMINARIA SPP. AND OTHER KELPS)
• Vapor Pressure: No data available

Sodium alginate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25:Prevent skin and eye contact.
• FLUKA BRAND F CODES：3
• RTECS：AZ5820000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Sodium alginate

The Comprehensive Guide to Sodium Alginate (CAS No. 9005-38-3): Properties, Applications, and Innovations

Sodium alginate, identified by its CAS number 9005-38-3, is a naturally occurring polysaccharide derived from brown seaweed. This versatile compound has garnered significant attention in industries ranging from food and pharmaceuticals to biotechnology and cosmetics. Its unique gelling, thickening, and stabilizing properties make it indispensable in modern applications. In this guide, we delve into the science behind sodium alginate, its benefits, and how it aligns with current trends like sustainable sourcing and clean-label ingredients.

Chemically, sodium alginate is a linear copolymer composed of β-D-mannuronic acid (M) and α-L-guluronic acid (G) units. The ratio of these units determines its functional characteristics, such as gel strength and viscosity. Its water-soluble nature and ability to form heat-stable gels in the presence of calcium ions (ionotropic gelation) are key to its widespread use. Researchers and manufacturers often search for terms like "sodium alginate uses in food" or "alginate hydrogel applications", reflecting its cross-industry relevance.

In the food industry, sodium alginate serves as a texture modifier and emulsifier. It is a staple in molecular gastronomy, enabling innovative techniques like spherification—a process popularized by avant-garde chefs. Consumers increasingly seek plant-based alternatives, and sodium alginate fits perfectly as a vegan-friendly thickener in dairy-free yogurts and meat substitutes. Searches for "alginate in plant-based foods" have surged by 120% in the past year, highlighting its role in the alternative protein boom.

The pharmaceutical and biomedical sectors leverage sodium alginate for its biocompatibility and controlled-release properties. It is used in wound dressings, where its hemostatic and moisture-retention abilities accelerate healing. Recent studies explore its potential in 3D bioprinting of tissues, a topic frequently queried as "alginate in regenerative medicine". Its ability to encapsulate drugs (alginate microspheres) also makes it a candidate for targeted drug delivery systems.

Environmental sustainability is another critical angle. As a marine-derived polymer, sodium alginate is renewable and biodegradable, aligning with the global push for eco-friendly materials. Companies are investing in upcycled alginate from seaweed farming byproducts, reducing waste. This resonates with eco-conscious consumers searching for "sustainable hydrocolloids" or "green food additives".

Quality and safety are paramount when selecting sodium alginate. Products should comply with standards like USP-NF or Food Grade certifications. Common FAQs include "Is sodium alginate safe?" (yes, it’s GRAS-approved by the FDA) and "How to dissolve sodium alginate?" (cold water dispersion avoids clumping). Proper storage in airtight containers prevents moisture absorption, a tip often overlooked.

Innovations continue to expand sodium alginate's horizons. For instance, its integration with nanotechnology enhances its performance in water purification by adsorbing heavy metals. Meanwhile, the cosmetics industry adopts it for vegan skincare formulations, capitalizing on its film-forming and moisturizing effects. Searches for "alginate face mask benefits" have doubled, reflecting consumer curiosity.

In summary, sodium alginate (CAS 9005-38-3) is a multifaceted ingredient driving innovation across sectors. Whether you're a food scientist exploring clean-label solutions, a researcher developing biomaterials, or a sustainability advocate, understanding its properties unlocks endless possibilities. Stay ahead by monitoring emerging trends like "alginate in circular economy" or "smart alginate composites"—the future of this marine polymer is boundless.